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Compound of Interest

Compound Name: Dimethisoquin

Cat. No.: B184758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility, preparation, and handling

of dimethisoquin hydrochloride for in vitro experimental use. The information is intended to

assist researchers in accurately preparing solutions and understanding the compound's

mechanism of action.

Core Properties of Dimethisoquin Hydrochloride
Dimethisoquin hydrochloride (CAS: 2773-92-4) is a local anesthetic.[1][2] Its hydrochloride

salt is crystalline and generally soluble in aqueous and some organic solvents.[3]

Property Value Reference

Molecular Formula C₁₇H₂₅ClN₂O [4]

Molecular Weight 308.85 g/mol [3][5]

Appearance Solid powder [5]

Solubility Profile
While precise quantitative solubility data is not consistently published across suppliers, the

following table summarizes the known solubility characteristics of dimethisoquin hydrochloride
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in common laboratory solvents. This information is critical for the preparation of stock and

working solutions for in vitro assays.

Solvent Solubility Remarks Source(s)

Dimethyl Sulfoxide

(DMSO)
Soluble

May require gentle

heating to fully

dissolve.[1]

[1][5]

Water Soluble

The pH of a 1%

aqueous solution is

approximately 4.2.[3]

[3]

Ethanol/Alcohol Soluble [3]

Methanol Slightly Soluble [1]

Chloroform Soluble [3]

Ether Practically Insoluble [3]

Experimental Protocols
Accurate and reproducible results in in vitro experiments depend on the correct preparation of

test compound solutions. The following protocols provide a detailed methodology for preparing

dimethisoquin hydrochloride solutions.

Preparation of a 10 mM Stock Solution in DMSO
Objective: To prepare a high-concentration stock solution of dimethisoquin hydrochloride that

can be stored and used for subsequent dilutions.

Materials:

Dimethisoquin hydrochloride (MW: 308.85 g/mol )

Anhydrous dimethyl sulfoxide (DMSO)

Calibrated analytical balance
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Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent microbial contamination.

Calculate Required Mass:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 308.85 g/mol = 3.0885 mg

Weighing: Accurately weigh approximately 3.09 mg of dimethisoquin hydrochloride powder

and place it into a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Ensure Complete Solubilization: Vortex the solution thoroughly until the solid is completely

dissolved. If necessary, gently warm the solution in a 37°C water bath for a few minutes to

aid dissolution.[6] Visually inspect the solution to ensure no solid particles remain.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[7] Store the aliquots at -20°C for long-term storage (months) or at 4°C for short-

term storage (days to weeks).[5]

Preparation of a Working Solution for Cell Culture
Experiments
Objective: To dilute the high-concentration DMSO stock solution into a cell culture medium to

achieve the desired final concentration for treating cells, while ensuring the final DMSO

concentration is non-toxic.
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Materials:

10 mM dimethisoquin hydrochloride stock solution in DMSO

Pre-warmed sterile cell culture medium

Sterile pipette tips and tubes

Procedure:

Determine Final Concentrations: Decide on the final working concentration of

dimethisoquin hydrochloride and the maximum allowable final concentration of DMSO. The

final DMSO concentration in cell culture should typically be kept below 0.5% (v/v) to avoid

cytotoxicity.[7]

Thaw Stock Solution: Thaw one aliquot of the 10 mM stock solution at room temperature.

Serial Dilution (Recommended): To avoid precipitation of the compound, it is best to perform

serial dilutions rather than a single large dilution.[7] For example, to achieve a final

concentration of 10 µM in a final volume of 1 mL of cell culture medium:

Intermediate Dilution: Prepare a 1:10 intermediate dilution by adding 10 µL of the 10 mM

stock solution to 90 µL of sterile cell culture medium. This results in a 1 mM solution.

Final Dilution: Add 10 µL of the 1 mM intermediate solution to 990 µL of cell culture

medium. This results in a final working concentration of 10 µM dimethisoquin
hydrochloride. The final DMSO concentration will be 0.1%, which is well-tolerated by most

cell lines.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental samples but

without the dimethisoquin hydrochloride. For the example above, the vehicle control would

be a 0.1% DMSO solution in the cell culture medium.

Immediate Use: Use the freshly prepared working solutions immediately for your cell-based

assays.
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Visualizing Experimental and Logical Relationships
To aid in the understanding of the experimental workflow and the compound's mechanism of

action, the following diagrams have been generated.

Stock Solution Preparation Working Solution Preparation Vehicle Control

Weigh 3.09 mg
Dimethisoquin HCl

Add 1 mL DMSO

Vortex to Dissolve
(Warm if needed)

Aliquot into single-use tubes

Store at -20°C

Thaw Stock Solution Aliquot

Prepare Intermediate Dilution
(e.g., 1 mM in media)

Prepare Final Dilution
(e.g., 10 µM in media)

Add to Cell Culture

Prepare Media with
 matching DMSO concentration

Add to Control Wells
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Caption: Experimental workflow for solution preparation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b184758?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neuronal Membrane

Extracellular

Intracellular

Voltage-gated
Sodium Channel

Inhibition of
Membrane Depolarization

leads to

Nicotinic Acetylcholine
Receptor (nAChR)

Blocked Signal
Transduction

leads to

Dimethisoquin HCl

Blocks Inhibits

Acetylcholine

Activates

Click to download full resolution via product page

Caption: Hypothesized signaling pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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